Cas no 2172026-49-0 (tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate
• CAS No: 2172026-49-0
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 6149712
• PubChem ID: 165591973
• Update Time: 2025-08-05

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate
• tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)oxolan-3-yl]piperidine-1-carboxylate
• 2172026-49-0
• EN300-1646995

• Inchi： 1S/C15H27NO5/c1-13(2,3)21-12(18)16-7-4-5-15(19,9-16)14(10-17)6-8-20-11-14/h17,19H,4-11H2,1-3H3
• InChI Key： GAXQLDDYTNGUOD-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(C1)C1(CN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

• Exact Mass: 301.18892296g/mol
• Monoisotopic Mass: 301.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate (CAS No. 2172026-49-0)

Tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate, identified by its CAS number 2172026-49-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this molecule, particularly its piperidine ring and oxolane moiety, contribute to its unique chemical properties and biological interactions.

The piperidine ring is a common structural motif in many pharmacologically active compounds, known for its ability to enhance binding affinity and selectivity towards biological targets. In the case of tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate, the presence of hydroxyl and hydroxymethyl groups on the oxolane ring introduces additional functional sites that can participate in hydrogen bonding and other forms of molecular interaction. These features make the compound a promising candidate for further investigation in drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. Studies have shown that molecules containing piperidine rings often exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. The tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate structure, with its bulky tert-butyl group and multiple polar functional groups, suggests potential for both solubility and binding affinity.

In the realm of medicinal chemistry, the synthesis of analogs of known bioactive compounds is a common strategy for identifying new therapeutic agents. By modifying the structure of tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate, researchers can explore different biological activities and optimize its pharmacological properties. For instance, variations in the position or type of substituents on the piperidine ring can significantly alter the compound's interactions with biological targets, leading to improved efficacy or reduced side effects.

The oxolane ring in tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylpiperidine-1-carboxylate is another key structural feature that contributes to its potential biological activity. Oxolane derivatives have been reported to exhibit a range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of hydroxymethyl groups on the oxolane ring may enhance these effects by providing additional sites for molecular recognition and interaction with biological targets.

Current research in the field of drug discovery increasingly relies on interdisciplinary approaches that combine synthetic chemistry, computational modeling, and experimental validation. The study of compounds like tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxolan-3-ylo Piperidine -1-carboxylate benefits from these integrated strategies, allowing researchers to rapidly screen large libraries of molecules for potential bioactivity. High-throughput screening techniques and machine learning algorithms are particularly useful in identifying promising candidates for further development.

The synthesis of complex organic molecules like tert-butyl 3-hydroxy - 33 ( hydroxymethyl ) oxolan - 33 - ylo Piperidine -1 - carboxy l ate requires sophisticated synthetic methodologies and careful optimization of reaction conditions. Advances in synthetic chemistry have made it possible to construct complex molecular frameworks with high precision, enabling the preparation of structurally diverse libraries for biological evaluation. Techniques such as transition metal-catalyzed reactions and enzymatic catalysis have significantly improved the efficiency and selectivity of organic synthesis.

In conclusion, tert-butyl 33 hydroxy -33 ( hydroxymethyl ) oxolan -33 - ylo Piperidine -1 - carboxy l ate (CAS No. 2172026490) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features, including the piperidine ring and oxolane moiety, make it a valuable scaffold for designing novel bioactive molecules. Ongoing research efforts are likely to yield further insights into its biological activities and pharmacological properties, contributing to the development of new therapeutic agents.